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Compound of Interest

Compound Name:

1-(4-

Aminophenyl)cyclopentanecarboni

trile

Cat. No.: B111213 Get Quote

Essential Safety and Handling Guide for 1-(4-
Aminophenyl)cyclopentanecarbonitrile
This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with 1-(4-
Aminophenyl)cyclopentanecarbonitrile. The following procedures are designed to ensure a

safe laboratory environment.

Chemical Identifier:

Name
1-(4-
Aminophenyl)cyclopentanecarbonitrile

CAS Number 115279-73-7

Molecular Formula C12H14N2

Molecular Weight 186.25 g/mol

Synonyms 1-(4-aminophenyl)cyclopentane-1-carbonitrile

Hazard Identification and Classification
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1-(4-Aminophenyl)cyclopentanecarbonitrile is classified with the following hazards:

Hazard Class Category Hazard Statement

Germ cell mutagenicity 2
H341: Suspected of causing

genetic defects[1][2]

Hazardous to the aquatic

environment, long-term
2

H411: Toxic to aquatic life with

long lasting effects[1][2]

Signal Word: Warning[1][2]

Pictograms:

Health hazard

Environmental hazard

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure.

Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US)[1]

Skin Protection

Wear fire/flame resistant and impervious

clothing. Handle with chemical-resistant gloves

(e.g., nitrile rubber)[1][3][4][5][6][7]

Hand Protection

The selected protective gloves must satisfy the

specifications of EU Directive 89/686/EEC and

the standard EN 374 derived from it[1]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator[8]
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Handling and Storage
Proper handling and storage are crucial for maintaining the chemical's integrity and preventing

accidents.

Aspect Procedure

Handling

Handle in a well-ventilated place.[1] Wear

suitable protective clothing.[1] Avoid contact with

skin and eyes.[1] Avoid formation of dust and

aerosols.[1] Use non-sparking tools.[1]

Storage

Store the container tightly closed in a dry, cool,

and well-ventilated place.[1] Store locked up.[1]

[2] Store apart from foodstuff containers or

incompatible materials.[1]

Specifics Keep refrigerated.[8]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the victim into fresh air.[1] If breathing is

difficult, give oxygen.[1] If not breathing, give

artificial respiration and consult a doctor

immediately.[1]

Skin Contact

Take off contaminated clothing immediately.[1]

Wash off with soap and plenty of water.[1]

Consult a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes.[1]

Consult a doctor.[1]

Ingestion

Rinse mouth with water.[1] Do not induce

vomiting.[1] Never give anything by mouth to an

unconscious person.[1] Call a doctor or Poison

Control Center immediately.[1]

Disposal Considerations
Dispose of this chemical and its container in accordance with all applicable local, state, and

federal regulations.

Waste Type Disposal Method

Product

The material can be disposed of by removal to a

licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.

[1] Do not contaminate water, foodstuffs, feed or

seed by storage or disposal.[1]

Contaminated Packaging

Containers can be triply rinsed (or equivalent)

and offered for recycling or reconditioning.[1]

Alternatively, the packaging can be punctured to

make it unusable for other purposes and then

be disposed of in a sanitary landfill.[1]
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Experimental Workflows and Emergency
Procedures
The following diagrams illustrate the procedural flow for safe handling during routine operations

and in the event of a spill.
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Standard Operating Procedure for Handling 1-(4-Aminophenyl)cyclopentanecarbonitrile

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Set Up in Ventilated Hood

Weigh Compound

Dissolve in Solvent

Perform Reaction

Decontaminate Glassware

Dispose of Waste
(Solid & Liquid)

Remove PPE

Click to download full resolution via product page

Caption: Standard Operating Procedure Workflow
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Chemical Spill Response Plan

Containment

Cleanup & Decontamination

Assess the Spill
(Size & Location)

Evacuate Immediate Area

Notify Supervisor & EHS

Don Spill Kit PPE

Contain with Absorbent Material

Collect Absorbed Material

Decontaminate Spill Area

Dispose of Waste in Labeled Bag

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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